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Compound of Interest

3,5-Diiodo-4-pyridone-1-acetic
Acid

Cat. No.: B050524

Compound Name:

An In-Depth Technical Guide to 3,5-Diiodo-4-pyridone-1-acetic Acid (Diodone)

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 3,5-Diiodo-4-pyridone-1-acetic

acid, a compound of historical significance in medical imaging. It is intended for researchers,
scientists, and drug development professionals who may encounter this molecule in historical
literature or consider its unique chemical scaffold for modern applications.

Core Identity and Chemical Properties

3,5-Diiodo-4-pyridone-1-acetic acid, more commonly known by its non-proprietary name
Diodone or lodopyracet, is an organic iodine compound. Historically, it was a pioneering
substance used as an X-ray contrast medium. Its primary function was to opacify structures,
such as the urinary tract, for radiographic imaging.

The high atomic weight of the two iodine atoms on the pyridone ring provides the necessary
radiodensity to absorb X-rays, creating contrast in the resulting image. The acetic acid moiety
and the overall polar nature of the molecule confer water solubility, a critical property for an
injectable agent.

Table 1: Physicochemical Properties of 3,5-Diiodo-4-pyridone-1-acetic Acid
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Property Value Source

2-(3,5-diiodo-4-oxo0-1H-pyridin-
IUPAC Name ] ] PubChem
1-yhacetic acid

Molecular Formula C7Hs12NOs
Molecular Weight 404.93 g/mol

White or cream-colored
Appearance .

crystalline powder
Solubility Sparingly soluble in water
CAS Number 300-37-8

Diodone, lodopyracet,
Synonyms

Diodrast, lodopyracet acid

Synthesis and Manufacturing Insights

The synthesis of 3,5-Diiodo-4-pyridone-1-acetic acid involves a multi-step process that
leverages the chemistry of the pyridine ring. The core principle is the iodination of a pyridone
precursor.

Conceptual Synthesis Workflow

The synthesis typically starts with chelidamic acid, which is derived from citric acid and
ammonia. This pathway highlights a classic approach to building the core pyridone structure,
followed by functionalization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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